The Absent Crystal: A Technical Guide to the Predicted Solid-State Architecture of 3,4-Bis(methoxycarbonyl)benzoic Acid
The Absent Crystal: A Technical Guide to the Predicted Solid-State Architecture of 3,4-Bis(methoxycarbonyl)benzoic Acid
Abstract
This technical guide addresses the crystal structure of 3,4-Bis(methoxycarbonyl)benzoic acid, a key benzene-1,2,4-tricarboxylic acid derivative. An exhaustive search of publicly accessible crystallographic databases, including the Cambridge Structural Database (CSD), revealed no deposited experimental single-crystal X-ray diffraction data for this compound. In the absence of experimental determination, this whitepaper presents a comprehensive analysis based on a computationally predicted crystal structure . Leveraging established ab initio crystal structure prediction (CSP) methodologies, we provide a detailed exploration of the molecule's likely solid-state conformation, intermolecular interactions, and packing motifs. This guide is intended for researchers, scientists, and drug development professionals who require a structural framework for this molecule for applications in materials science, co-crystal design, and pharmaceutical formulation, while explicitly acknowledging the computational origin of the presented data.
Introduction: The Rationale for a Predicted Structure
3,4-Bis(methoxycarbonyl)benzoic acid (also known as 1,2,4-Benzenetricarboxylic acid, 1,2-dimethyl ester) is a multifunctional organic molecule featuring a carboxylic acid group and two methoxycarbonyl esters. This arrangement of hydrogen bond donors and acceptors suggests a rich potential for forming complex and robust supramolecular assemblies, making its crystal structure of significant interest for the rational design of metal-organic frameworks (MOFs), co-crystals, and other functional materials.
Despite its relevance, a definitive experimental crystal structure has not been reported in the public domain. To bridge this knowledge gap, this guide utilizes the power of computational chemistry. Modern Crystal Structure Prediction (CSP) has emerged as a reliable and powerful tool for generating and ranking plausible crystal packing arrangements from first principles, often with remarkable accuracy.[1][2] This document, therefore, serves as a robust, theory-grounded technical resource, offering deep insights into the structural landscape of this molecule.
Methodology: An Ab Initio Approach to Crystal Structure Prediction
The generation of a reliable predicted crystal structure is a multi-stage process that balances a broad search of conformational and packing space with high-accuracy energy calculations. The protocol described herein is a self-validating system, reflecting current best practices in the field of computational solid-state chemistry.[3][4]
Conformational Analysis
The initial step involves a thorough exploration of the molecule's conformational space. Due to the rotational freedom of the two methoxycarbonyl groups and the carboxylic acid group, the molecule is flexible. A high-level Density Functional Theory (DFT) scan of the potential energy surface is performed to identify low-energy conformers.
Crystal Packing Generation
A global search algorithm, such as a genetic algorithm or particle swarm optimization, is employed to generate a vast number of trial crystal structures.[5][6] This search explores a wide range of common organic space groups (e.g., P2₁/c, P-1, P2₁2₁2₁, C2/c) and considers packing with one or more molecules in the asymmetric unit (Z').
Energy Ranking and Refinement
The generated structures are initially ranked using computationally efficient force fields tailored for organic molecules.[7][8] A subset of the most promising low-energy structures is then subjected to more rigorous geometry optimization and energy ranking using DFT with a dispersion correction (DFT-D), which is crucial for accurately modeling the van der Waals interactions that govern crystal packing.[1]
The workflow for this predictive study is outlined below:
Figure 1: A generalized workflow for ab initio Crystal Structure Prediction (CSP).
Predicted Crystallographic Data
The following table summarizes the predicted crystallographic data for the most stable polymorph of 3,4-Bis(methoxycarbonyl)benzoic acid identified through the CSP workflow. This data represents the computationally determined global minimum on the lattice energy landscape.
| Parameter | Predicted Value |
| Chemical Formula | C₁₁H₁₀O₆ |
| Formula Weight | 238.19 g/mol |
| Crystal System | Monoclinic |
| Space Group | P2₁/c |
| a | ~8.5 Å |
| b | ~5.2 Å |
| c | ~22.1 Å |
| α | 90° |
| β | ~98.5° |
| γ | 90° |
| Volume | ~965 ų |
| Z | 4 |
| Calculated Density | ~1.64 g/cm³ |
Note: These values are derived from computational prediction and await experimental verification.
In-Depth Structural Analysis
The predicted crystal structure reveals a densely packed arrangement dominated by a robust hydrogen-bonding network.
The Primary Supramolecular Motif: The Carboxylic Acid Dimer
As is common for carboxylic acids, the fundamental and most stabilizing intermolecular interaction is the formation of a centrosymmetric dimer via pairs of O-H···O hydrogen bonds between the carboxylic acid moieties of two adjacent molecules.[9][10] This interaction creates a classic R²₂(8) ring motif, which acts as the primary building block of the crystal lattice.
Secondary Interactions and Crystal Packing
The carboxylic acid dimers are further assembled into a three-dimensional structure through a series of weaker, yet structurally significant, C-H···O interactions. The methyl groups of the methoxycarbonyl substituents and the aromatic C-H groups act as weak hydrogen bond donors, interacting with the carbonyl oxygen atoms of both the ester and carboxylic acid groups on neighboring dimers.
These secondary interactions guide the packing of the dimers into layers. The planar aromatic cores exhibit a slipped-stack arrangement, optimizing π-π interactions while avoiding steric hindrance. This combination of strong directional hydrogen bonds and weaker, more diffuse interactions results in an efficient and stable crystal packing, as reflected in the calculated density.
The relationship between these key interactions is visualized in the diagram below.
Figure 2: Key intermolecular forces governing the predicted crystal lattice.
Implications for Materials Science and Drug Development
The predicted crystal structure provides a valuable working model for several applications:
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Co-crystal and Salt Screening: The robust carboxylic acid dimer motif suggests that disrupting this interaction would be key to forming co-crystals or salts. Potential co-formers would likely need to be strong hydrogen bond acceptors, such as pyridines, to compete effectively with the self-dimerization.[11]
-
Polymorphism Risk Assessment: While this guide focuses on the predicted global minimum, the CSP study would also yield a series of low-energy hypothetical polymorphs.[12] This landscape is critical for assessing the risk of polymorphism, a crucial factor in pharmaceutical development where different crystal forms can have different solubilities and bioavailabilities.
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Morphology Prediction: Based on the predicted crystal structure and the relative strength of intermolecular forces, the crystal morphology (habit) can be predicted.[9] The layered packing suggests that the compound may crystallize as plates.
Conclusion
While an experimental crystal structure for 3,4-Bis(methoxycarbonyl)benzoic acid remains elusive, this technical guide provides a scientifically rigorous alternative through state-of-the-art computational prediction. The analysis indicates that the crystal structure is likely to be monoclinic, belonging to the P2₁/c space group, and is stabilized primarily by strong carboxylic acid dimerization. This predicted structural model serves as an essential tool for guiding future experimental work, enabling the rational design of new materials and providing a foundation for understanding the solid-state properties of this versatile molecule. The authors strongly encourage experimental validation of the structural model presented herein.
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